Cas no 1261613-65-3 (3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl)

• Product Name: 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl
• CAS No: 1261613-65-3
• MF: C₁₃H₇BrCl₃F
• MW: 368.456083536148
• CID: 4997724
• Update Time: 2025-10-29

3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H7BrCl3F/c14-6-7-1-8(3-9(18)2-7)10-4-12(16)13(17)5-11(10)15/h1-5H,6H2
• InChI Key： NLXICSJKACFDEL-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C1C=C(C(=CC=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl

Introduction to 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261613-65-3)

3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl, with the CAS number 1261613-65-3, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromomethyl, fluoro, and trichloro substituents on a biphenyl backbone, which contribute to its distinct physical and chemical properties.

The molecular formula of 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl is C₁₃H₇BrCl₃F. The presence of multiple halogen substituents, particularly bromine and chlorine, imparts significant stability and reactivity to the molecule. The fluoro substituent further enhances the compound's electronic properties, making it a valuable candidate for various synthetic transformations and functional material applications.

In the realm of pharmaceutical research, 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl has shown promise as a potential lead compound for the development of new drugs. Its unique structure allows for the modulation of biological activities through targeted modifications. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which could be crucial in treating various diseases such as cancer and neurodegenerative disorders.

The synthesis of 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the Suzuki coupling reaction for the formation of the biphenyl core and subsequent halogenation steps to introduce the bromomethyl, fluoro, and trichloro substituents. These synthetic strategies are well-documented in the literature and have been optimized to enhance efficiency and reduce by-products.

In materials science, 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl has been investigated for its potential use in organic electronics and photovoltaic devices. The presence of multiple halogen substituents can influence the electronic properties of the material, leading to improved charge transport and stability. Research in this area has focused on developing new polymers and small molecules incorporating this compound to enhance device performance.

The environmental impact of 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl is also an important consideration. While it is not classified as a hazardous substance under current regulations, its persistence in the environment and potential for bioaccumulation are areas of ongoing research. Efforts are being made to develop more sustainable synthesis methods and to understand the long-term ecological effects of such compounds.

In conclusion, 3'-Bromomethyl-5'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261613-65-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and engineers alike. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various fields of science and technology.